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Compound of Interest

Compound Name: 5-Cyclohexylsalicylic acid
CAS No.: 1855-23-8
Cat. No.: B167929
Get Quote
. J

Welcome to the technical support center for the synthesis of 5-Cyclohexylsalicylic acid. This
guide is designed for researchers, scientists, and drug development professionals to provide
in-depth technical assistance and troubleshoot common issues encountered during the
synthesis and purification of this compound. Our approach is rooted in practical, field-proven
insights to ensure you can achieve optimal results with high purity and yield.

I. Overview of Synthetic Strategy: The Friedel-Crafts
Approach

The most common and direct route to 5-Cyclohexylsalicylic acid is through the Friedel-Crafts
alkylation of salicylic acid. This electrophilic aromatic substitution reaction involves the
introduction of a cyclohexyl group onto the aromatic ring of salicylic acid, predominantly at the
5-position due to the directing effects of the hydroxyl and carboxyl groups.

The general reaction is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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